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Compound of Interest

Compound Name: L-Methionine-1-13C

Cat. No.: B1602258

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations. This
guide provides immediate, essential safety and logistical information for the proper disposal of
L-Methionine-1-13C, a stable isotope-labeled amino acid. Adherence to these procedures is
vital for maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Disposal Overview

L-Methionine-1-13C, like its unlabeled counterpart, is not classified as a hazardous substance.
[1][2] However, proper disposal is still necessary to prevent environmental contamination and
adhere to regulations. The primary principle is to manage its disposal through approved waste
management channels, avoiding direct release into the environment.

Step-by-Step Disposal Protocol

Researchers must follow a clear, sequential process for the disposal of L-Methionine-1-13C
and its associated contaminated materials.

¢ |nitial Assessment and Collection:

o lIdentify all materials contaminated with L-Methionine-1-13C, including unused product,
solutions, and labware (e.g., vials, pipette tips, gloves).
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o Collect these materials in a designated, properly labeled, and sealed waste container.[3]
The container should be suitable for solid waste.

o Waste Segregation:

o Ensure that the L-Methionine-1-13C waste is not mixed with other hazardous waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office.

o Consultation and Professional Disposal:

o The recommended method of disposal is to engage a licensed professional waste
disposal service.[4]

o Contact your institution's EHS department to coordinate the pickup and disposal of the
chemical waste. They will have established procedures and approved contractors for this
purpose.

o Waste materials should be disposed of in accordance with federal, state, and local
environmental control regulations.[4][5]

o Contaminated Packaging:

o The original packaging of L-Methionine-1-13C, if contaminated, should be disposed of in
the same manner as the unused product.[3][6] Completely emptied packages that are not
contaminated can often be recycled, but institutional policies should be confirmed.[6]

o Prohibited Disposal Methods:

o Crucially, do not empty L-Methionine-1-13C into drains or dispose of it in standard
laboratory trash.[6][7] This prevents the introduction of the compound into the sewage
system and the broader environment.

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of L-Methionine-
1-13C.
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Disposal Workflow for L-Methionine-1-13C
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Quantitative Data

Currently, there is no specific quantitative data, such as concentration limits for disposal,
provided in the safety data sheets for L-Methionine. The disposal guidelines are procedural.

Cited Experimental Protocols

The disposal procedures outlined are based on standard chemical waste management
practices as detailed in safety data sheets, rather than specific experimental protocols for
disposal. No specific experimental methodologies for the disposal of L-Methionine-1-13C were
cited in the reviewed documentation. The process relies on established environmental health
and safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. sigmaaldrich.com [sigmaaldrich.com]

. fishersci.co.uk [fishersci.co.uk]

. cdhfinechemical.com [cdhfinechemical.com]
. isotope.com [isotope.com]

. lobachemie.com [lobachemie.com]

. carlroth.com [carlroth.com]

°
~ (@] ol EEN w N =

. carlroth.com:443 [carlroth.com:443]

» To cite this document: BenchChem. [Essential Guide to the Proper Disposal of L-Methionine-
1-13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1602258#|-methionine-1-13c-proper-disposal-
procedures]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1602258?utm_src=pdf-body
https://www.benchchem.com/product/b1602258?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/SG/en/sds/sial/m9625
https://www.fishersci.co.uk/store/msds?partNumber=10706074&countryCode=GB&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1108679120_L-Methionine-CASNO-63-68-3-MSDS.pdf
https://isotope.com/product/attachment/CDLM-9289-1/SDS%20-%20CDLM-9289_V.2.1.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-LMETHIONINE-CASNO-63-68-04605-EN.aspx
https://www.carlroth.com/medias/SDB-9359-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA0OTV8YXBwbGljYXRpb24vcGRmfGFEZzRMMmc0WWk4NU1UYzRORE00TVRjeU56QXlMMU5FUWw4NU16VTVYMGRDWDBWT0xuQmtaZ3xhZjQ4NjE2MmMyZDM2MTc4ODIwZDliZTJkMGQxOTcyZDEwZjQwMmYwYzZlNTEzODdiMzMwZDAwY2JhYmU4ZTUz
https://www.carlroth.com/medias/SDB-9359-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM5Nzh8YXBwbGljYXRpb24vcGRmfGFEaGhMMmc0T0M4NU1UYzRORE00TWpNNE1qTTRMMU5FUWw4NU16VTVYMEZWWDBWT0xuQmtaZ3wxNWYxOTc5NzhlYTY4NjM3NTVjMjVhNTVjZTYxZDJlMzlhMjhlOWQ5NDI4OWMyMjcwMzQ2YzBlMTFmZTlhYjBi
https://www.benchchem.com/product/b1602258#l-methionine-1-13c-proper-disposal-procedures
https://www.benchchem.com/product/b1602258#l-methionine-1-13c-proper-disposal-procedures
https://www.benchchem.com/product/b1602258#l-methionine-1-13c-proper-disposal-procedures
https://www.benchchem.com/product/b1602258#l-methionine-1-13c-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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